5-methyl-7-(4-(2-morpholino-2-oxoethyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 5-methyl-7-[4-(2-morpholin-4-yl-2-oxoethyl)piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C24H28N6O4/c1-26-15-19(22-20(16-26)24(33)30(25-22)18-5-3-2-4-6-18)23(32)29-9-7-27(8-10-29)17-21(31)28-11-13-34-14-12-28/h2-6,15-16H,7-14,17H2,1H3
• InChI Key: YGXSOTVKACOWCH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)CC(=O)N5CCOCC5
• Molecular Formula: C24H28N6O4
• Molecular Weight: 464.5 g/mol
• CAS No.: 1021207-42-0

Description

5-methyl-7-(4-(2-morpholino-2-oxoethyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C24H28N6O4 and its molecular weight is 464.526. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex organic molecules like 5-methyl-7-(4-(2-morpholino-2-oxoethyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one involves intricate chemical reactions that yield novel heterocyclic compounds. These compounds are pivotal in exploring therapeutic potentials and understanding molecular interactions. For instance, studies on thioxopyrimidine and triazole derivatives highlight the methods to synthesize various heterocyclic compounds incorporating morpholine and piperazine moieties, which are critical for developing new pharmaceuticals (Yuh-Wen Ho & Maw-Cherng Suen, 2013; H. Bektaş et al., 2007).

Biological Activity and Potential Therapeutic Uses

The incorporation of morpholine and piperazine structures into organic compounds has been extensively studied for their biological activities, including antimicrobial, antitumor, and enzyme inhibition effects. These structures play a significant role in enhancing the biological activity of pharmaceutical compounds. For example, the synthesis and in vitro antiproliferative activity of novel 2-arylideneaminobenzimidazole derivatives demonstrate the therapeutic potential of compounds with morpholine and piperazine groups (A. Nowicka et al., 2015).